Cas no 67341-08-6 (Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester
• CAS No: 67341-08-6
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 394981
• PubChem ID: 15098784
• Update Time: 2025-05-20

Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester
• benzyl N-(2-hydroxy-2-phenylethyl)carbamate
• CARBAMIC ACID,(2-HYDROXY-2-PHENYLETHYL)-,PHENYLMETHYL ESTER (9Cl)
• SB46985
• 67341-08-6
• DTXSID50568165
• AKOS009132895
• SCHEMBL3226529
• (R)-Benzyl (2-hydroxy-2-phenylethyl)carbamate
• Benzyl (2-hydroxy-2-phenylethyl)carbamate
• EN300-7008917

• MDL： MFCD11849134
• Inchi： 1S/C16H17NO3/c18-15(14-9-5-2-6-10-14)11-17-16(19)20-12-13-7-3-1-4-8-13/h1-10,15,18H,11-12H2,(H,17,19)
• InChI Key： WTENFXZSJDYZAV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester

Carbamic Acid, (2-Hydroxy-2-Phenylethyl)-, Phenylmethyl Ester: A Comprehensive Overview

The compound with CAS No 67341-08-6, commonly referred to as Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester, is a significant entity in the realm of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various fields. In this article, we delve into its chemical characteristics, recent research findings, and its implications for future innovations.

Carbamic acid derivatives are known for their versatility in chemical synthesis and biological interactions. The specific structure of (2-hydroxy-2-phenylethyl)-phenylmethyl ester introduces a combination of functional groups that enhance its reactivity and applicability. The presence of hydroxyl and ester groups in the molecule facilitates its participation in a wide range of chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its role in the creation of high-performance polymers and biodegradable plastics. The ability of Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester to undergo polymerization under controlled conditions has opened new avenues for sustainable material design. These findings underscore its importance in addressing global challenges related to environmental sustainability.

In the field of pharmacology, this compound has shown promise as a precursor for drug delivery systems. Its unique chemical properties allow for the development of targeted drug delivery mechanisms that enhance therapeutic efficacy while minimizing side effects. Recent breakthroughs in nanotechnology have further expanded its potential in this domain, with researchers investigating its use in creating biocompatible nanoparticles for drug encapsulation.

The synthesis of Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester involves a series of well-established organic reactions. The process typically begins with the preparation of the corresponding carbamic acid derivative, followed by esterification to introduce the phenylmethyl group. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and functional group interactions, enabling researchers to optimize its properties for specific applications.

In conclusion, Carbamic acid, (2-hydroxy-2-phenylethyl)-, phenylmethyl ester represents a versatile and promising compound with diverse applications across multiple disciplines. As research continues to uncover new possibilities for this molecule, it is poised to play a pivotal role in advancing both scientific understanding and technological innovation.